Cas no 2171953-32-3 (2-{3-3-cyclopropyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidocyclobutyl}acetic acid)

• Product Name: 2-{3-3-cyclopropyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidocyclobutyl}acetic acid
• CAS No: 2171953-32-3
• MF: C₂₈H₃₂N₂O₅
• MW: 476.564087867737
• CID: 6164417
• PubChem ID: 165575361
• Update Time: 2025-10-30

2-{3-3-cyclopropyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidocyclobutyl}acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-{3-3-cyclopropyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidocyclobutyl}acetic acid
• EN300-1559395
• 2171953-32-3
• 2-{3-[3-cyclopropyl-4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]cyclobutyl}acetic acid

• Inchi： 1S/C28H32N2O5/c31-26(30-20-11-17(12-20)13-27(32)33)14-19(18-9-10-18)15-29-28(34)35-16-25-23-7-3-1-5-21(23)22-6-2-4-8-24(22)25/h1-8,17-20,25H,9-16H2,(H,29,34)(H,30,31)(H,32,33)
• InChI Key： WYFIXOIVGDXTLI-UHFFFAOYSA-N
• SMILES： O=C(CC(CNC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)C1CC1)NC1CC(CC(=O)O)C1

Computed Properties

• Exact Mass: 476.23112213g/mol
• Monoisotopic Mass: 476.23112213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 11
• Complexity: 755
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 105Ų

Additional information on 2-{3-3-cyclopropyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidocyclobutyl}acetic acid

Comprehensive Analysis of 2-{3-3-cyclopropyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidocyclobutyl}acetic acid (CAS No. 2171953-32-3)

In the rapidly evolving field of pharmaceutical and biochemical research, 2-{3-3-cyclopropyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidocyclobutyl}acetic acid (CAS No. 2171953-32-3) has emerged as a compound of significant interest. This molecule, characterized by its intricate cyclopropyl and cyclobutyl structural motifs, is widely utilized in peptide synthesis and drug discovery. Its unique Fmoc-protected amino acid derivative properties make it invaluable for researchers focusing on solid-phase peptide synthesis (SPPS), a technique that has gained traction due to its efficiency in producing high-purity peptides.

The compound’s CAS No. 2171953-32-3 is frequently searched in academic and industrial databases, reflecting its relevance in modern bioconjugation and proteomics studies. With the growing demand for peptide-based therapeutics, particularly in oncology and immunology, the role of 2-{3-3-cyclopropyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidocyclobutyl}acetic acid as a building block cannot be overstated. Researchers are increasingly exploring its potential in designing targeted drug delivery systems, a hot topic in precision medicine.

One of the key advantages of this compound lies in its Fmoc (9H-fluoren-9-ylmethoxycarbonyl) protecting group, which is highly stable under basic conditions but readily cleavable under mild acidic conditions. This feature aligns with the current trend toward green chemistry, as it minimizes the need for harsh reagents. Additionally, the cyclopropyl and cyclobutyl rings contribute to the molecule’s conformational rigidity, enhancing its utility in creating bioactive peptides with improved metabolic stability.

From an SEO perspective, queries such as "Fmoc-protected amino acid applications", "CAS 2171953-32-3 uses", and "peptide synthesis building blocks" are highly relevant to this compound. These search terms highlight the intersection of chemical innovation and biomedical research, areas where 2-{3-3-cyclopropyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidocyclobutyl}acetic acid plays a pivotal role. Furthermore, the rise of AI-driven drug discovery has spurred interest in such specialized reagents, as they are often used to train machine learning models for molecular property prediction.

In summary, 2-{3-3-cyclopropyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidocyclobutyl}acetic acid (CAS No. 2171953-32-3) represents a critical tool for advancing peptide chemistry and drug development. Its structural complexity and functional versatility make it a subject of ongoing research, particularly in the context of next-generation therapeutics and sustainable synthesis methods. As the scientific community continues to explore its applications, this compound is poised to remain at the forefront of innovative biochemical solutions.